Cas no 7467-78-9 (3,4-diphenyl-1,2-oxazole)

3,4-diphenyl-1,2-oxazole structure

Product name:3,4-diphenyl-1,2-oxazole

CAS No:7467-78-9

MF:C₁₅H₁₁NO

MW:221.25394

CID:979805

PubChem ID:343951

3,4-diphenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

- 3,4-diphenyl-1,2-oxazole
- 3,4-Diphenylisoxazole
- Isoxazole, 3,4-diphenyl-
- UAVZKRLWYOSHHP-UHFFFAOYSA-N
- SCHEMBL1797330
- diphenylisoxazole
- NSC-400580
- NSC400580
- DTXSID20322155
- Isoxazole,4-diphenyl-
- 7467-78-9
- DS-001041
- Inchi： InChI=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-17-16-15(14)13-9-5-2-6-10-13/h1-11H
- InChI Key： UAVZKRLWYOSHHP-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C2=CON=C2C3=CC=CC=C3

Computed Properties

Exact Mass: 221.08413
Monoisotopic Mass: 221.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²
XLogP3: 3.7

Experimental Properties

PSA: 26.03

3,4-diphenyl-1,2-oxazole Related Literature

1. Simple Synthesis of Symmetrical 4-Substituted 3,5-Dialkylisoxazoles

Wayne M. Best,Emilio L. Ghisalberti,Marianne Powell J. Chem. Res. (S) 1998 388
2. Self-catalytic photochemical sulfonylation of phenothiazines

Jige Liu,Huiying Liu,Xing Guo,Ziqiang Wang,Xinxin Wu,Jie Li,Chen Zhu Green Chem. 2023 25 3847
3. Synthesis of β-lactams from imines and 1-lithio-oxy-2-phenylacetylene

Anthony G. M. Barrett,Peter Quayle J. Chem. Soc. Perkin Trans. 1 1982 2193
4. Mass spectra of 2,4,5-triphenyl-3H-pyrrol-3-one 1-oxide and derived heterocycles heavily substituted with phenyl groups

Richard A. Y. Jones,Nikou Sadighi J. Chem. Soc. Perkin Trans. 2 1977 412
5. Ynolate anions

Mitsuru Shindo Chem. Soc. Rev. 1998 27 367
6. N-oxides, N-imides, and N-ylides of five-membered heterocycles. Part 5. Reactions of 2,4,5-triphenyl-3H-pyrrol-3-one 1-oxide

Richard A. Y. Jones,Nikou Sadighi J. Chem. Soc. Perkin Trans. 1 1976 2259
7. Studies on heterocyclic chemistry. Part X. Synthesis of aziridin-2-ylphosphonates by the thermally induced isomerization of isoxazoles in trialkyl phosphites. A related reaction of 2H-azirine

Tarozaemon Nishiwaki,Toshinori Saito J. Chem. Soc. C 1971 3021
8. Thermally induced isomerisation of isoxazol-5-ylhydrazines

Giorgio Adembri,Alfredo Camparini,Fabio Ponticelli,Piero Tedeschi J. Chem. Soc. Perkin Trans. 1 1977 971
9. Crystal and molecular structure of 5-diacetylamino-3,4-diphenylisoxazole

Kálmán Simon,Kálmán Sasvári,Péter Dvortsák,Károly Horváth,Kálmán Harsányi J. Chem. Soc. Perkin Trans. 2 1974 1409
10. Silylketenes. A bird’s eye view

Agnès Pommier,Philip Kocienski,Jean-Marc Pons J. Chem. Soc. Perkin Trans. 1 1998 2105